MAPK/ERK Pathway
  • CCT239065
    CCT239065
    • Cat. No.:
    • B582679
    • CAS No.:
    • 1163719-51-4
    • Molecular Formula:
    • C29H29N7O3S
    • Molecular Weight:
    • 555.657
    Description
    CCT239065 is a mutant protein kinase inhibitor that inhibits signaling downstream of V600EBRAF in cancer cells, blocking DNA synthesis, and inhibiting proliferation.

    - +
  • Dabrafenib-d9
    Dabrafenib-d9
    • Cat. No.:
    • B590880
    • CAS No.:
    • Molecular Formula:
    • C23H20F3N5O2S2
    • Molecular Weight:
    • 528.6 g/mol
    Description
    Dabrafenib-d9 is intended for use as an internal standard for the quantification of dabrafenib by GC- or LC-MS. Dabrafenib is an ATP-competitive inhibitor of Raf kinases (IC50s = 0.64, 0.68 and 5 nM for wild-typ...
    - +
  • EBI-907
    EBI-907
    • Cat. No.:
    • B607257
    • CAS No.:
    • Molecular Formula:
    • C23H21ClF2N4O3S
    • Molecular Weight:
    • 507.0 g/mol
    Description
    EBI-907 is a highly potent and orally efficacious B-RafV600E inhibitor. EBI-907 displays a low single-digit nanomolar activity (IC50 = 4.9 nM), which is >10-fold more potent than Vemurafenib (IC50 = 59 nM). EBI...
    - +
  • Regorafenib Hydrochloride
    Regorafenib Hydrochloride
    • Cat. No.:
    • B1400343
    • CAS No.:
    • 835621-07-3
    • Molecular Formula:
    • C21H16Cl2F4N4O3
    • Molecular Weight:
    • 519.3 g/mol
    Description
    Regorafenib Hydrochloride is a useful research compound. Its molecular formula is C21H16Cl2F4N4O3 and its molecular weight is 519.3 g/mol. The purity is usually 95%.
    The exact mass of the compound Regorafen...
    - +
  • Mosperafenib
    Mosperafenib
    • Cat. No.:
    • B6225424
    • CAS No.:
    • 2649372-20-1
    • Molecular Formula:
    • C20H17F2N5O4S
    • Molecular Weight:
    • 461.4 g/mol
    Description
    Mosperafenib is a useful research compound. Its molecular formula is C20H17F2N5O4S and its molecular weight is 461.4 g/mol. The purity is usually 95.
    BenchChem offers high-quality Mosperafenib suitable for ...
    - +
  • Uplarafenib
    Uplarafenib
    • Cat. No.:
    • B8570418
    • CAS No.:
    • Molecular Formula:
    • C22H21F3N4O4S
    • Molecular Weight:
    • 494.5 g/mol
    Description
    Uplarafenib is a useful research compound. Its molecular formula is C22H21F3N4O4S and its molecular weight is 494.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Uplarafenib suitable for m...
    - +
  • Lifirafenib Maleate
    Lifirafenib Maleate
    • Cat. No.:
    • B10860090
    • CAS No.:
    • 1854985-74-2
    • Molecular Formula:
    • C62H46F6N8O18
    • Molecular Weight:
    • 1305.1 g/mol
    Description
    Lifirafenib Maleate is the maleate salt form of lifirafenib, an inhibitor of the serine/threonine protein kinase B-raf (BRAF) and epidermal growth factor receptor (EGFR), with potential antineoplastic activity. ...
    - +
  • AD57
    AD57
    • Cat. No.:
    • B11937293
    • CAS No.:
    • Molecular Formula:
    • C22H20F3N7O
    • Molecular Weight:
    • 455.4 g/mol
    Description
    AD57 is a useful research compound. Its molecular formula is C22H20F3N7O and its molecular weight is 455.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AD57 suitable for many research app...
    - +
  • B-Raf IN 18
    B-Raf IN 18
    • Cat. No.:
    • B12364345
    • CAS No.:
    • Molecular Formula:
    • C31H28F3N7O3S2
    • Molecular Weight:
    • 667.7 g/mol
    Description
    B-Raf IN 18 is a useful research compound. Its molecular formula is C31H28F3N7O3S2 and its molecular weight is 667.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality B-Raf IN 18 suitable for ...
    - +
  • B-Raf IN 8
    B-Raf IN 8
    • Cat. No.:
    • B12414482
    • CAS No.:
    • Molecular Formula:
    • C18H17N3O2
    • Molecular Weight:
    • 307.3 g/mol
    Description
    B-Raf IN 8 is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality B-Raf IN 8 suitable for many r...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img